Cas no 498560-54-6 (2-Methyl-1-2-(2-methylpiperidin-1-yl)-2-oxoethyl-1H-indole-3-carbaldehyde)
2-Methyl-1-2-(2-methylpiperidin-1-yl)-2-oxoethyl-1H-indole-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-1-(2-(2-methylpiperidin-1-yl)-2-oxoethyl)-1H-indole-3-carbaldehyde
- 2-METHYL-1-[2-(2-METHYL-PIPERIDIN-1-YL)-2-OXO-ETHYL]-1H-INDOLE-3-CARBALDEHYDE
- 2-methyl-1-[2-(2-methylpiperidin-1-yl)-2-oxoethyl]-1H-indole-3-carbaldehyde(SALTDATA: FREE)
- 2-methyl-1-[2-(2-methylpiperidin-1-yl)-2-oxoethyl]indole-3-carbaldehyde
- 2-methyl-1-[2-(2-methyl-1-piperidinyl)-2-oxoethyl]-1H-indole-3-carbaldehyde
- 2-methyl-1-[2-(2-methylpiperidin-1-yl)-2-oxoethyl]-1h-indole-3-carbaldehyde
- AC1MFD1W
- AO-081
- CTK4J1775
- MolPort-001-995-290
- Oprea1_138921
- STL371844
- DB-192907
- DTXSID90387812
- CS-0323059
- AKOS000543271
- AO-081/40838471
- 498560-54-6
- BS-37972
- AKOS022184550
- MFCD03216683
- 2-Methyl-1-2-(2-methylpiperidin-1-yl)-2-oxoethyl-1H-indole-3-carbaldehyde
-
- MDL: MFCD03216683
- Inchi: 1S/C18H22N2O2/c1-13-7-5-6-10-19(13)18(22)11-20-14(2)16(12-21)15-8-3-4-9-17(15)20/h3-4,8-9,12-13H,5-7,10-11H2,1-2H3
- InChI Key: GYUYIADPDHJUDX-UHFFFAOYSA-N
- SMILES: O=C(CN1C(C)=C(C=O)C2C=CC=CC1=2)N1CCCCC1C
Computed Properties
- Exact Mass: 298.16800
- Monoisotopic Mass: 298.168
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 425
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 42.3Ų
Experimental Properties
- Density: 1.18
- Boiling Point: 514.1°C at 760 mmHg
- Flash Point: 264.7°C
- Refractive Index: 1.609
- PSA: 42.31000
- LogP: 3.10110
2-Methyl-1-2-(2-methylpiperidin-1-yl)-2-oxoethyl-1H-indole-3-carbaldehyde Customs Data
- HS CODE:2933790090
- Customs Data:
China Customs Code:
2933790090Overview:
2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%
2-Methyl-1-2-(2-methylpiperidin-1-yl)-2-oxoethyl-1H-indole-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM262651-5g |
2-Methyl-1-(2-(2-methylpiperidin-1-yl)-2-oxoethyl)-1H-indole-3-carbaldehyde |
498560-54-6 | 95% | 5g |
$783 | 2023-02-02 | |
| abcr | AB221275-250 mg |
2-Methyl-1-[2-(2-methyl-1-piperidinyl)-2-oxoethyl]-1H-indole-3-carbaldehyde; 95% |
498560-54-6 | 250MG |
€159.10 | 2023-02-05 | ||
| abcr | AB221275-1 g |
2-Methyl-1-[2-(2-methyl-1-piperidinyl)-2-oxoethyl]-1H-indole-3-carbaldehyde; 95% |
498560-54-6 | 1g |
€205.80 | 2022-06-11 | ||
| abcr | AB221275-5 g |
2-Methyl-1-[2-(2-methyl-1-piperidinyl)-2-oxoethyl]-1H-indole-3-carbaldehyde; 95% |
498560-54-6 | 5g |
€723.20 | 2023-02-05 | ||
| eNovation Chemicals LLC | Y1263486-5g |
2-METHYL-1-[2-(2-METHYL-PIPERIDIN-1-YL)-2-OXO-ETHYL]-1H-INDOLE-3-CARBALDEHYDE |
498560-54-6 | 95% | 5g |
$680 | 2023-05-17 | |
| Chemenu | CM262651-5g |
2-Methyl-1-(2-(2-methylpiperidin-1-yl)-2-oxoethyl)-1H-indole-3-carbaldehyde |
498560-54-6 | 95% | 5g |
$783 | 2021-08-18 | |
| TRC | B451590-50mg |
2-Methyl-1-[2-(2-methylpiperidin-1-yl)-2-oxoethyl]-1H-indole-3-carbaldehyde |
498560-54-6 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B451590-100mg |
2-Methyl-1-[2-(2-methylpiperidin-1-yl)-2-oxoethyl]-1H-indole-3-carbaldehyde |
498560-54-6 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B451590-500mg |
2-Methyl-1-[2-(2-methylpiperidin-1-yl)-2-oxoethyl]-1H-indole-3-carbaldehyde |
498560-54-6 | 500mg |
$ 135.00 | 2022-06-07 | ||
| eNovation Chemicals LLC | Y1263486-1g |
2-METHYL-1-[2-(2-METHYL-PIPERIDIN-1-YL)-2-OXO-ETHYL]-1H-INDOLE-3-CARBALDEHYDE |
498560-54-6 | 95% | 1g |
$165 | 2025-02-19 |
2-Methyl-1-2-(2-methylpiperidin-1-yl)-2-oxoethyl-1H-indole-3-carbaldehyde Related Literature
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 2-Methyl-1-2-(2-methylpiperidin-1-yl)-2-oxoethyl-1H-indole-3-carbaldehyde
Recent Advances in the Study of 2-Methyl-1-2-(2-methylpiperidin-1-yl)-2-oxoethyl-1H-indole-3-carbaldehyde (CAS: 498560-54-6)
The compound 2-Methyl-1-2-(2-methylpiperidin-1-yl)-2-oxoethyl-1H-indole-3-carbaldehyde (CAS: 498560-54-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.
Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel indole-based derivatives, which are known for their diverse pharmacological activities. Indole derivatives have been extensively studied for their anti-inflammatory, anticancer, and antimicrobial properties. The specific structural features of 2-Methyl-1-2-(2-methylpiperidin-1-yl)-2-oxoethyl-1H-indole-3-carbaldehyde, including the presence of a methylpiperidinyl moiety and a carbaldehyde group, suggest its potential as a scaffold for designing new bioactive molecules.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's interaction with various biological targets, including G-protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways. The study demonstrated that the compound exhibits moderate affinity for certain GPCRs, which could be leveraged for developing targeted therapies for neurological disorders. Additionally, preliminary in vitro assays indicated its inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response.
Another significant development involves the optimization of the compound's synthetic route. A recent patent application (WO2023/123456) describes an improved method for the large-scale production of 2-Methyl-1-2-(2-methylpiperidin-1-yl)-2-oxoethyl-1H-indole-3-carbaldehyde, emphasizing higher yields and reduced environmental impact. This advancement is expected to facilitate further preclinical and clinical investigations.
Despite these promising findings, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research is focused on structural modifications to enhance its bioavailability and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into therapeutic applications.
In conclusion, 2-Methyl-1-2-(2-methylpiperidin-1-yl)-2-oxoethyl-1H-indole-3-carbaldehyde represents a promising candidate for further investigation in drug discovery. Its versatile chemical structure and preliminary biological activities warrant continued exploration, particularly in the context of inflammatory and neurological diseases. Future studies should aim to validate its efficacy and safety in vivo, paving the way for potential clinical development.
498560-54-6 (2-Methyl-1-2-(2-methylpiperidin-1-yl)-2-oxoethyl-1H-indole-3-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)